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Compound of Interest

Compound Name:
23-Methyl-3,6,9,12,15-

pentaoxatetracosan-1-ol

CAS No.: 66172-86-9

Cat. No.: B12841317

Get Quote

Topic: CAS 66172-86-9: Technical Monograph and Safety Guide Common Name: PEG-5

Isodecyl Ether (Pentaethylene Glycol Monoisodecyl Ether) Chemical Name: 3,6,9,12-

Tetraoxatetradecan-1-ol, 14-(isodecyloxy)-

PART 1: EXECUTIVE SUMMARY
CAS 66172-86-9 represents a specific class of non-ionic surfactants known as Isodecyl Alcohol

Ethoxylates. Structurally, it consists of a branched C10 alkyl chain (isodecyl) ether-linked to a

polyethylene glycol (PEG) chain containing approximately 5 oxyethylene units.

For researchers and drug development professionals, this compound is not merely a detergent;

it is a mid-range HLB (Hydrophile-Lipophile Balance) modulator. With a calculated HLB of

approximately 12.5, it sits at the critical interface between water-in-oil and oil-in-water

emulsification. Its branched alkyl tail provides superior wetting properties and lower pour points

compared to linear analogues, making it a critical reagent for membrane protein solubilization,

lipid-based drug delivery systems (LNP stabilization), and permeability enhancement in

transdermal formulations.
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PART 2: CHEMICAL IDENTITY &
PHYSICOCHEMICAL PROFILE
The following data consolidates physicochemical parameters essential for experimental design.

Property Value / Description

CAS Number 66172-86-9

IUPAC Name 23-Methyl-3,6,9,12,15-pentaoxatetracosan-1-ol

Molecular Formula C₂₀H₄₂O₆

Molecular Weight ~378.55 g/mol

Appearance Colorless to pale yellow liquid

Solubility
Soluble in water, ethanol, glycol ethers;

Insoluble in mineral oil

HLB Value ~12.5 (Calculated)

Cloud Point ~60–65°C (1% aqueous solution)

Critical Micelle Conc.[1][2][3][4][5][6] (CMC)
~0.8 – 1.2 mM (Estimated based on C10E5

homologs)

Density ~0.98 g/cm³ at 25°C

pH (1% aq) 5.0 – 7.0

PART 3: SAFETY DATA SHEET (SDS) HIGHLIGHTS
Signal Word:WARNING

Hazard Classification (GHS)
Skin Irritation: Category 2 (Causes skin irritation).

Eye Damage: Category 1 or 2A (Causes serious eye irritation/damage).

Aquatic Toxicity: Acute Category 2 (Toxic to aquatic life).
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Handling & Storage Protocol
PPE: Wear nitrile gloves (min thickness 0.11 mm), safety goggles, and a lab coat.

Storage: Store in a cool, dry place away from strong oxidizing agents. The compound is

hygroscopic; keep containers tightly sealed under nitrogen if high purity is required for

analytical applications.

Spill Response: Absorb with inert material (vermiculite/sand). Do not flush into surface water

or sanitary sewer systems.

PART 4: MECHANISM OF ACTION & APPLICATION
SCIENCE
The Amphiphilic Mechanism
CAS 66172-86-9 functions through thermodynamically driven self-assembly. The branched

isodecyl tail creates steric hindrance that prevents the formation of tightly packed crystalline

phases (gel phases) often seen with linear surfactants. This results in a more dynamic micellar

structure, ideal for:

Lipid Bilayer Disruption: At concentrations >CMC, the surfactant monomers insert into lipid

membranes, inducing curvature stress and eventually solubilizing lipids/proteins into mixed

micelles.

Steric Stabilization: The PEG-5 headgroup provides a hydration shell that prevents particle

aggregation via steric repulsion, crucial for stabilizing nanoparticles or emulsions.

Visualization: Micellization Equilibrium
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Phase I: Monomeric Dispersion (< CMC)

Phase II: Micellar Assembly (> CMC)

Surfactant Monomer
(Free in Solution)

Air-Water Interface
Saturation

Adsorption

Spherical Micelle
(Hydrophobic Core)

Self-Assembly
(Entropy Driven)

Dynamic Exchange

Solubilized
Hydrophobic Cargo

Encapsulation

Click to download full resolution via product page

Caption: Thermodynamic equilibrium of CAS 66172-86-9 shifting from monomeric dispersion to

micellar assembly above the Critical Micelle Concentration (CMC).

PART 5: EXPERIMENTAL PROTOCOLS
Protocol A: Determination of Critical Micelle
Concentration (CMC)
Purpose: To define the precise concentration required for solubilization experiments.

Materials:

CAS 66172-86-9 (High Purity)

Tensiometer (Du Noüy Ring or Wilhelmy Plate)

Milli-Q Water
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Workflow:

Stock Preparation: Prepare a 50 mM stock solution of surfactant in Milli-Q water.

Dilution Series: Create 15 dilution points ranging from 0.01 mM to 10 mM.

Measurement: Measure surface tension (

) at 25°C for each concentration.

Analysis: Plot

vs. log[Concentration]. The intersection of the linear decline and the plateau defines the
CMC.

Protocol B: Membrane Protein Solubilization (General)
Purpose: Extraction of integral membrane proteins using PEG-5 Isodecyl Ether.

Lysis: Resuspend cell pellet in Lysis Buffer (50 mM Tris-HCl, 150 mM NaCl, pH 7.4).

Pre-Solubilization: Add CAS 66172-86-9 to a final concentration of 1.0% (w/v) (approx. 25

mM, well above CMC).

Expert Insight: The branched tail of isodecyl ether is often gentler than Triton X-100,

preserving quaternary protein structure.

Incubation: Agitate gently at 4°C for 1 hour.

Clarification: Centrifuge at 20,000 x g for 30 mins to remove insoluble debris.

Validation: Analyze supernatant via SDS-PAGE or Western Blot.

PART 6: EXPERT INSIGHTS & TROUBLESHOOTING
Cloud Point Sensitivity: This surfactant has a cloud point near 60°C. If your experimental

buffer contains high salt (>1M NaCl), the cloud point will drop (Salting-out effect). If the

solution turns milky at room temperature, dilute the salt or switch to a lower temperature.
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UV Interference: Unlike Triton X-100, CAS 66172-86-9 lacks an aromatic ring. This is a major

advantage for protein quantification at 280 nm, as it provides low background absorbance.

Oxidation Risk: The polyoxyethylene chain is susceptible to auto-oxidation over time, forming

peroxides. For sensitive protein work, always use fresh stock or purchase "peroxide-free"

grades stored under argon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12841317/docs#cas-66172-86-9-properties-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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